Cas no 2888-11-1 (1,1'-bi(cyclohexane)-1,1'-diol)
1,1'-bi(cyclohexane)-1,1'-diol Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Bicyclohexyl]-1,1'-diol
- 1,1'-bicyclohexane-1,1'-diol
- 1,1'-bicyclohexyl-1,1'-diol
- 1,1'-dihydroxy-1,1'-dicyclohexyl
- 1,1'-DIHYDROXYBICYCLOHEXYL
- bicyclohexyl-1,1'-diol
- dicyclohexyl-1,1'-diol
- 1,1'-bi(cyclohexane)-1,1'-diol
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- MDL: MFCD00021392
- Inchi: 1S/C12H22O2/c13-11(7-3-1-4-8-11)12(14)9-5-2-6-10-12/h13-14H,1-10H2
- InChI Key: WPSMUSHZUADWJC-UHFFFAOYSA-N
- SMILES: OC1(CCCCC1)C1(CCCCC1)O
Computed Properties
- Exact Mass: 198.16200
Experimental Properties
- PSA: 40.46000
- LogP: 2.37680
1,1'-bi(cyclohexane)-1,1'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D123299-1g |
1,1-DIHYDROXYBICYCLOHEXYL |
2888-11-1 | 95% | 1g |
$680 | 2024-08-03 | |
| Enamine | EN300-262714-0.05g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 0.05g |
$188.0 | 2024-06-18 | |
| Enamine | EN300-262714-0.1g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 0.1g |
$280.0 | 2024-06-18 | |
| Enamine | EN300-262714-0.25g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 0.25g |
$400.0 | 2024-06-18 | |
| Enamine | EN300-262714-0.5g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 0.5g |
$630.0 | 2024-06-18 | |
| Enamine | EN300-262714-1.0g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 1.0g |
$807.0 | 2024-06-18 | |
| Enamine | EN300-262714-2.5g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 2.5g |
$1696.0 | 2024-06-18 | |
| Enamine | EN300-262714-5.0g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 5.0g |
$3351.0 | 2024-06-18 | |
| Enamine | EN300-262714-10.0g |
[1,1'-bi(cyclohexane)]-1,1'-diol |
2888-11-1 | 95% | 10.0g |
$6539.0 | 2024-06-18 | |
| eNovation Chemicals LLC | D123299-1g |
1,1-DIHYDROXYBICYCLOHEXYL |
2888-11-1 | 95% | 1g |
$680 | 2025-02-19 |
1,1'-bi(cyclohexane)-1,1'-diol Related Literature
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Junjian Xie,Xiangwen Zhang,Lun Pan,Genkuo Nie,Xiu-Tian-Feng E,Qing Liu,Peng Wang,Yafei Li,Ji-Jun Zou Chem. Commun. 2017 53 10303
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2. Electrolytic reduction and cleavage of cyclohexane-1,4-dioneE. Kariv,B. J. Cohen J. Chem. Soc. Perkin Trans. 2 1972 509
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3. Organosilicon compounds. Part XLVI. The reaction of bis(trimethylsilyl)mercury with ketonesA. G. Beaumont,C. Eaborn,R. A. Jackson J. Chem. Soc. B 1970 1624
Additional information on 1,1'-bi(cyclohexane)-1,1'-diol
Comprehensive Overview of 1,1'-bi(cyclohexane)-1,1'-diol (CAS No. 2888-11-1): Properties, Applications, and Industry Trends
1,1'-bi(cyclohexane)-1,1'-diol (CAS No. 2888-11-1) is a versatile organic compound with a unique bicyclic structure, making it valuable in various industrial and research applications. This diol derivative is characterized by its two hydroxyl groups attached to a bi(cyclohexane) backbone, offering distinct chemical reactivity and physical properties. In recent years, the demand for specialized diols like 1,1'-bi(cyclohexane)-1,1'-diol has surged due to their role in polymer synthesis, pharmaceutical intermediates, and advanced material science.
The compound's molecular structure contributes to its thermal stability and solubility in common organic solvents, which are critical for applications in high-performance coatings and epoxy resins. Researchers have also explored its potential in green chemistry initiatives, aligning with the growing trend toward sustainable chemical processes. A frequent question in search engines—"What are the uses of 1,1'-bi(cyclohexane)-1,1'-diol in material science?"—highlights its relevance in developing lightweight composites and adhesives with enhanced mechanical properties.
From a synthetic perspective, 1,1'-bi(cyclohexane)-1,1'-diol is often synthesized via catalytic hydrogenation or selective oxidation routes. Its purity and yield are crucial for downstream applications, prompting innovations in catalytic methodologies and process optimization. Industry professionals frequently search for "CAS 2888-11-1 suppliers" or "technical data sheets for 1,1'-bi(cyclohexane)-1,1'-diol," underscoring the need for reliable sourcing and detailed characterization data.
In the pharmaceutical sector, this compound serves as a building block for chiral auxiliaries and drug precursors. Its rigid cyclohexane rings provide stereochemical control, a feature increasingly sought after in asymmetric synthesis. Searches like "role of 1,1'-bi(cyclohexane)-1,1'-diol in medicinal chemistry" reflect its niche applications in designing bioactive molecules with improved efficacy.
Environmental and regulatory considerations further shape the compound's market dynamics. With stricter regulations on volatile organic compounds (VOCs), 1,1'-bi(cyclohexane)-1,1'-diol is gaining attention as a low-toxicity alternative in formulations. This aligns with the broader industry shift toward eco-friendly additives and bio-based materials, a topic dominating forums and scientific discussions.
Future prospects for 1,1'-bi(cyclohexane)-1,1'-diol include its integration into smart materials and nanotechnology applications. As industries explore functionalized diols for sensors and responsive coatings, CAS No. 2888-11-1 may play a pivotal role. Optimizing its production scale and cost remains a key challenge, driving R&D efforts worldwide.
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